Cas no 2680614-35-9 (7-(prop-2-en-1-yloxy)carbonyl-7-azaspiro4.5decane-8-carboxylic acid)

• Product Name: 7-(prop-2-en-1-yloxy)carbonyl-7-azaspiro4.5decane-8-carboxylic acid
• CAS No: 2680614-35-9
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 5646575
• PubChem ID: 165910644
• Update Time: 2025-06-07

7-(prop-2-en-1-yloxy)carbonyl-7-azaspiro4.5decane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-[(prop-2-en-1-yloxy)carbonyl]-7-azaspiro[4.5]decane-8-carboxylic acid
• EN300-28282713
• 2680614-35-9
• 7-(prop-2-en-1-yloxy)carbonyl-7-azaspiro4.5decane-8-carboxylic acid

• Inchi： 1S/C14H21NO4/c1-2-9-19-13(18)15-10-14(6-3-4-7-14)8-5-11(15)12(16)17/h2,11H,1,3-10H2,(H,16,17)
• InChI Key： RUJVCTDYUWYXDJ-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1C(C(=O)O)CCC2(C1)CCCC2)=O

Computed Properties

• Exact Mass: 267.14705815g/mol
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 7-(prop-2-en-1-yloxy)carbonyl-7-azaspiro4.5decane-8-carboxylic acid

Introduction to 7-(Prop-2-en-1-yloxy)carbonyl-7-azaspiro[4.5]decane-8-carboxylic Acid (CAS No. 2680614-35-9)

7-(Prop-2-en-1-yloxy)carbonyl-7-azaspiro[4.5]decane-8-carboxylic acid (CAS No. 2680614-35-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and potential biological activities. The compound's structure includes a spirocyclic core with a carboxylic acid and an allyl ester group, making it a promising candidate for various therapeutic applications.

The spirocyclic framework of 7-(prop-2-en-1-yloxy)carbonyl-7-azaspiro[4.5]decane-8-carboxylic acid provides it with enhanced stability and conformational rigidity, which are crucial for optimizing pharmacokinetic properties and biological activity. Recent studies have shown that spirocyclic compounds can exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. These properties make 7-(prop-2-en-1-yloxy)carbonyl-7-azaspiro[4.5]decane-8-carboxylic acid an attractive target for further investigation in drug discovery and development.

In terms of its chemical structure, 7-(prop-2-en-1-yloxy)carbonyl-7-azaspiro[4.5]decane-8-carboxylic acid features a spiro[4.5]decane core, which is a bicyclic system consisting of a four-membered ring fused to a five-membered ring at a single atom. The presence of the allyl ester group at the C7 position and the carboxylic acid group at the C8 position adds functional diversity to the molecule, allowing for various chemical modifications and derivatizations.

The synthesis of 7-(prop-2-en-1-yloxy)carbonyl-7-azaspiro[4.5]decane-8-carboxylic acid typically involves multi-step procedures, including the formation of the spirocyclic core, introduction of the allyl ester group, and final functionalization to introduce the carboxylic acid moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to produce this compound, making it more accessible for both academic research and industrial applications.

One of the key areas of interest for 7-(prop-2-en-1-yloxy)carbonyl-7-azaspiro[4.5]decane-8-carboxylic acid is its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis, asthma, and inflammatory bowel disease (IBD) are major health concerns worldwide, and there is a continuous need for new and effective treatments. Studies have shown that spirocyclic compounds can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The unique structural features of 7-(prop-2-en-1-yloxy)carbonyl-7-azaspiro[4.5]decane-8-carboxylic acid make it a promising candidate for developing novel anti-inflammatory drugs with improved efficacy and reduced side effects.

Beyond its anti-inflammatory properties, 7-(prop-2-en-1-yloxy)carbonyl-7-azaspiro[4.5]decane-8-carboxylic acid has also shown potential in cancer research. Cancer remains one of the leading causes of mortality globally, and there is an urgent need for new therapeutic strategies to combat this disease. Recent studies have demonstrated that spirocyclic compounds can exhibit anti-cancer activity by targeting various cellular processes such as apoptosis, cell cycle regulation, and angiogenesis. The specific mechanisms by which 7-(prop-2-en-1-yloxy)carbonyl-7-azaspiro[4.5]decane-8-carboxylic acid exerts its anti-cancer effects are still under investigation, but preliminary results are encouraging.

In addition to its therapeutic potential, 7-(prop-2-en-1-yloxy)carbonyl-7-azaspiro[4.5]decane-8-carboxylic acid has also been studied for its neuroprotective properties. Neurodegenerative diseases such as Alzheimer's disease (AD), Parkinson's disease (PD), and multiple sclerosis (MS) are characterized by progressive neuronal loss and dysfunction. Research has shown that spirocyclic compounds can protect neurons from oxidative stress, excitotoxicity, and other forms of cellular damage. The ability of 7-(prop-2-en-1-yloxy)carbonyl-seven azaspiro[4.5]decane-eight carboxylic acid to cross the blood-brain barrier (BBB) makes it particularly suitable for developing neuroprotective agents.

The pharmacokinetic properties of 7-(propenyl-oxy)-carbonyl-seven azaspiro[4.5]-decanes-eight carboxylic acid are another important aspect to consider in its development as a therapeutic agent. Pharmacokinetic studies have shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties, which are essential for ensuring optimal drug delivery and efficacy in vivo. The presence of the allyl ester group may influence the compound's metabolic stability and bioavailability, making it an important factor to consider in drug design.

In conclusion, 7-(Propenyl-oxy)-carbonyl-seven azaspiro[4.5]-decanes-eight carboxylic acid (CAS No. 2680614) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive target for further research in medicinal chemistry and pharmaceutical development. Ongoing studies are expected to provide deeper insights into its mechanisms of action and optimize its use in treating various diseases.